N,N-dimethyl-4-(4-((pyridin-2-ylthio)methyl)piperidine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[4-(pyridin-2-ylsulfanylmethyl)piperidine-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C20H25N3O3S2/c1-22(2)28(25,26)18-8-6-17(7-9-18)20(24)23-13-10-16(11-14-23)15-27-19-5-3-4-12-21-19/h3-9,12,16H,10-11,13-15H2,1-2H3
• InChI Key: XKUUMEYOEMBXST-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCC(CC2)CSC3=CC=CC=N3
• Molecular Formula: C20H25N3O3S2
• Molecular Weight: 419.6 g/mol
• CAS No.: 1421522-42-0

Description

N,N-dimethyl-4-(4-((pyridin-2-ylthio)methyl)piperidine-1-carbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H25N3O3S2 and its molecular weight is 419.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds similar to "N,N-dimethyl-4-(4-((pyridin-2-ylthio)methyl)piperidine-1-carbonyl)benzenesulfonamide" have been synthesized and structurally characterized, highlighting their potential as candidate compounds for drug development. For instance, the synthesis of methylbenzenesulfonamide CCR5 antagonists for HIV-1 prevention illustrates the active role of similar compounds in targeted therapeutic applications (Cheng De-ju, 2015).

Chemical Properties and Reactions

The chemical properties, including solubility and reactions of these compounds, have been studied to understand their interactions and potential applications in medicinal chemistry. The exploration of their reactivity, such as carbamoylation and conversion of amines to N-(benzenesulfonyl)ureas, provides insights into their versatility in chemical synthesis and drug design (J. Sączewski, 2013).

Inhibition of Carbonic Anhydrases

Research has identified these compounds as effective inhibitors of carbonic anhydrases (CAs), which are enzymes involved in various physiological processes. By modulating CA activity, these inhibitors have potential applications in treating diseases like glaucoma, epilepsy, and cancer. The selectivity towards specific CA isoforms enhances their therapeutic potential by minimizing off-target effects (Irena Vaškevičienė et al., 2019).

Metal Coordination and Molecular Structure

Studies on metal coordination and molecular structure of compounds with N-[2-(pyridin-2-yl)ethyl]-derivatives have revealed their potential in forming complex structures with metal ions. This property is significant for developing metal-based drugs and understanding the molecular basis of their interactions (Danielle L Jacobs et al., 2013).

Antimicrobial and Antifungal Applications

Compounds bearing the sulfonamide group have shown promising results against various microbial and fungal strains. Their structural modifications lead to the development of new antimicrobial agents with potentially improved efficacy and specificity (Saber M. Hassan et al., 2009).